Cas no 7033-69-4 (2-Pentyl-3,5-dibutylpyridine)

2-Pentyl-3,5-dibutylpyridine structure
2-Pentyl-3,5-dibutylpyridine structure
Product name:2-Pentyl-3,5-dibutylpyridine
CAS No:7033-69-4
MF:C18H31N
MW:261.445
CID:2799614
PubChem ID:6430715

2-Pentyl-3,5-dibutylpyridine Chemical and Physical Properties

Names and Identifiers

    • DTXCID90374843
    • DTXSID00424005
    • 2-pentyl-3,5-dibutylpyridine
    • 7033-69-4
    • 2-amyl-3,5-dibutylpyridine
    • 2-Pentyl-3,5-dibutylpyridine
    • Inchi: InChI=1S/C18H31N/c1-4-7-10-13-18-17(12-9-6-3)14-16(15-19-18)11-8-5-2/h14-15H,4-13H2,1-3H3
    • InChI Key: QZKIFXRIRJFASX-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 261.245649993g/mol
  • Monoisotopic Mass: 261.245649993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 12.9Ų

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